Cas no 299417-36-0 (3-Bromo-N-(6-chloropyridin-3-yl)benzamide)
3-Bromo-N-(6-chloropyridin-3-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-N-(6-chloropyridin-3-yl)benzamide
- Benzamide, 3-bromo-N-(6-chloro-3-pyridinyl)-
- 299417-36-0
- AKOS005107439
- 3-bromo-N-(6-chloro-3-pyridinyl)benzenecarboxamide
- MS-1458
- 3-Bromo-N-(6-chloropyridin-3-yl)benzamide
-
- Inchi: 1S/C12H8BrClN2O/c13-9-3-1-2-8(6-9)12(17)16-10-4-5-11(14)15-7-10/h1-7H,(H,16,17)
- InChI Key: XUOXUMGYOCDABJ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(Cl)N=C1)(=O)C1=CC=CC(Br)=C1
Computed Properties
- Exact Mass: 309.95085g/mol
- Monoisotopic Mass: 309.95085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42Ų
3-Bromo-N-(6-chloropyridin-3-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627492-1mg |
3-Bromo-N-(6-chloropyridin-3-yl)benzamide |
299417-36-0 | 98% | 1mg |
¥464.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627492-2mg |
3-Bromo-N-(6-chloropyridin-3-yl)benzamide |
299417-36-0 | 98% | 2mg |
¥619.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627492-5mg |
3-Bromo-N-(6-chloropyridin-3-yl)benzamide |
299417-36-0 | 98% | 5mg |
¥661.00 | 2024-08-02 |
3-Bromo-N-(6-chloropyridin-3-yl)benzamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-Bromo-N-(6-chloropyridin-3-yl)benzamide
Introduction to 3-Bromo-N-(6-chloropyridin-3-yl)benzamide (CAS No. 299417-36-0) and Its Emerging Applications in Chemical Biology
3-Bromo-N-(6-chloropyridin-3-yl)benzamide, identified by the chemical identifier CAS No. 299417-36-0, represents a significant compound in the realm of pharmaceutical and chemical biology research. This molecule, characterized by its brominated and chlorinated pyridine core, has garnered attention due to its structural versatility and potential biological activities. The benzamide moiety, a well-documented pharmacophore, contributes to the compound's interaction with various biological targets, making it a valuable scaffold for drug discovery initiatives.
The synthesis and characterization of 3-Bromo-N-(6-chloropyridin-3-yl)benzamide involve meticulous attention to detail, ensuring high purity and yield. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, or other synthetic methodologies. Such modifications are pivotal in tailoring the compound's pharmacological properties for specific therapeutic applications.
In recent years, 3-Bromo-N-(6-chloropyridin-3-yl)benzamide has been explored in the context of developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in treating a variety of diseases. For instance, related benzamide derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The bromo and chloro groups on the pyridine ring are particularly intriguing, as they can serve as handles for further derivatization, enabling the design of compounds with enhanced binding affinity and selectivity.
One of the most compelling aspects of 3-Bromo-N-(6-chloropyridin-3-yl)benzamide is its potential as a tool compound in medicinal chemistry. Researchers have leveraged its scaffold to develop libraries of analogs for high-throughput screening (HTS) campaigns. These libraries have been instrumental in identifying hits with desirable pharmacological profiles. Furthermore, computational modeling studies have suggested that the compound can interact with biological targets through multiple mechanisms, including hydrogen bonding, π-stacking, and electrostatic interactions. Such insights are crucial for rational drug design and optimization.
The role of 3-Bromo-N-(6-chloropyridin-3-yl)benzamide in addressing unmet medical needs is further underscored by its incorporation into several preclinical studies. In particular, its ability to modulate signaling pathways associated with cancer progression has been a focal point of investigation. Preclinical data indicate that derivatives of this compound can inhibit key enzymes involved in tumor growth and metastasis. These findings align with broader trends in oncology research, where small molecules targeting multiple pathways are increasingly recognized for their therapeutic potential.
Another area where 3-Bromo-N-(6-chloropyridin-3-yl)benzamide has shown promise is in the treatment of neurological disorders. The benzamide moiety is known to interact with receptors and ion channels that play critical roles in neuronal function. By fine-tuning the substituents on the pyridine ring, researchers aim to develop compounds that can modulate these targets without causing off-target effects. Preliminary studies suggest that certain analogs derived from 3-Bromo-N-(6-chloropyridin-3-yl)benzamide exhibit neuroprotective properties, making them candidates for further development.
The synthetic accessibility of 3-Bromo-N-(6-chloropyridin-3-yl)benzamide is another factor contributing to its popularity among medicinal chemists. The availability of starting materials and well-established synthetic routes allows for rapid exploration of structural diversity. This flexibility is essential for identifying lead compounds that can be optimized through iterative cycles of synthesis and biological testing. Moreover, advances in green chemistry principles have enabled more sustainable production methods for this compound, reducing environmental impact while maintaining high yields.
As research in chemical biology progresses, the utility of 3-Bromo-N-(6-chloropyridin-3-yl)benzamide is expected to expand further. New synthetic methodologies and analytical techniques continue to emerge, providing researchers with powerful tools to explore its potential applications. Collaborative efforts between academia and industry are fostering innovation in this field, leading to faster translation of laboratory discoveries into clinical candidates.
In conclusion,3-Bromo-N-(6-chloropyridin-3-yl)benzamide (CAS No. 299417-36-0) stands out as a versatile and promising compound with significant implications for drug discovery and development. Its unique structural features offer opportunities for designing molecules with tailored biological activities, addressing a wide range of therapeutic challenges. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in advancing our understanding of disease mechanisms and developing novel treatments.
299417-36-0 (3-Bromo-N-(6-chloropyridin-3-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)